molecular formula C18H18N2O4 B2926304 N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide CAS No. 922078-87-3

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide

Cat. No. B2926304
M. Wt: 326.352
InChI Key: LKJWVFQFAFUAKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a heterocyclic compound that has a unique chemical structure, which makes it an interesting target for synthesis and study.

Scientific Research Applications

Synthesis and Chemical Studies

Research has been conducted on the synthesis of new coumarins, which include compounds related to the structural framework of N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide. These studies involve detailed spectroscopic techniques and quantum chemical studies to characterize the compounds, highlighting their structural and electronic properties (Al-Amiery et al., 2016).

Pharmacological Potential

Significant research has been conducted on the pharmacological applications of similar structures, exploring their antidepressant, anxiolytic, and anti-nociceptive effects. For example, the study on novel 2-substituted 1,4-benzodiazepine-2-ones outlines the synthesis and initial experiments in vivo, showing promising antidepressant effects (Singh et al., 2010).

Antifungal Activities

The design, synthesis, and evaluation of fungicidal activities of compounds structurally related to N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide have been explored. These studies offer insights into the potential use of such compounds in crop protection, demonstrating moderate to high activities against various phytopathogenic fungi (Yang et al., 2017).

Methodological Advances

Innovative synthesis methods to construct the dibenzo[d,f][1,3]oxazepine skeleton, which is closely related to the compound , have been developed. These methods provide insights into the versatile applications of such heterocyclic compounds in medicinal chemistry and drug development (Murata et al., 2021).

Molecular Docking and NLO Properties

Research on benzimidazole-tethered oxazepine heterocyclic hybrids, which share a structural resemblance with N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide, highlights the importance of molecular docking and nonlinear optical (NLO) properties in understanding the function and applications of these compounds (Almansour et al., 2016).

properties

IUPAC Name

2-(2-methylphenoxy)-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N2O4/c1-12-4-2-3-5-15(12)24-11-17(21)20-13-6-7-16-14(10-13)18(22)19-8-9-23-16/h2-7,10H,8-9,11H2,1H3,(H,19,22)(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKJWVFQFAFUAKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2)OCCNC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.